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Compound of Interest

Compound Name: 2,3,5-Trichloropyrazine

Cat. No.: B1194397 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of specialized chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides a comprehensive, step-by-step protocol for the

safe disposal of 2,3,5-Trichloropyrazine. The following procedures are based on general best

practices for hazardous chemical waste and data from structurally related compounds.

Immediate Safety and Hazard Considerations
Based on the hazards associated with similar chlorinated nitrogen heterocycles, the primary

concerns for 2,3,5-Trichloropyrazine include potential toxicity, skin and eye irritation, and

environmental harm. Discharge into the environment must be strictly avoided.[1]

Hazard Profile and Physical Characteristics
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Characteristic Data Reference

Physical State Solid [2]

Appearance Light yellow [2]

Melting Point 46 - 50 °C / 114.8 - 122 °F [2]

Boiling Point 219 °C / 426.2 °F [2]

Flash Point 113 °C / 235.4 °F [2]

Incompatible Materials
Strong oxidizing agents,

Strong acids
[2]

Hazardous Decomposition

Products

Carbon monoxide (CO),

Carbon dioxide (CO2),

Nitrogen oxides (NOx),

Hydrogen chloride gas

[2]

Experimental Protocols: Disposal Procedure
The disposal of 2,3,5-Trichloropyrazine must be handled in accordance with all applicable

federal, state, and local environmental regulations. Improper disposal of pesticide wastes is

toxic and illegal.

Step 1: Personal Protective Equipment (PPE)

Before handling the material, ensure the following PPE is worn:

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN

166(EU) or NIOSH (US) standards.[1]

Skin Protection: Wear appropriate protective gloves (chemical impermeable) and clothing to

prevent skin exposure.[1][2]

Respiratory Protection: In case of insufficient ventilation or dust formation, wear a self-

contained breathing apparatus.[1]

Step 2: Containment of Spills and Waste
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In the event of a spill or for the collection of waste material:

Avoid Dust Formation: Handle the solid material carefully to prevent it from becoming

airborne.[1][2]

Ventilation: Ensure the handling area is well-ventilated.[1]

Ignition Sources: Remove all sources of ignition as a precautionary measure.[1]

Containment: For spills, sweep up and shovel the material into a suitable, labeled container

for disposal.[2] For routine waste, place it directly into a designated hazardous waste

container.

Step 3: Waste Storage and Labeling

Container: Use a suitable, closed, and clearly labeled container for the disposal of 2,3,5-
Trichloropyrazine waste.[1] The container must be compatible with the chemical.

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

chemical name "2,3,5-Trichloropyrazine".

Storage: Store the waste container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents and strong acids.[2] Keep the

container tightly closed.[1]

Step 4: Final Disposal

Professional Disposal: Arrange for the collection and disposal of the hazardous waste

through a licensed and qualified hazardous waste disposal company. Do not attempt to

dispose of this chemical through standard laboratory drains or as regular solid waste.[3]

Regulatory Compliance: Ensure that the disposal method complies with all local, state, and

federal regulations for hazardous waste.[1][4]

Emergency Procedures:

Skin Contact: Take off contaminated clothing immediately. Wash the affected area with soap

and plenty of water. Consult a doctor.[1]
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Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses if

present and easy to do. Continue rinsing and consult a doctor.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and call a doctor or Poison

Control Center immediately.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Get medical attention.[2]
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Caption: Disposal workflow for 2,3,5-Trichloropyrazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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